1,5-dioxo-4-(prop-2-en-1-yl)-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinazoline-3a-carboxylic acid

• IUPAC Name: 1,5-dioxo-4-prop-2-enyl-2,3-dihydropyrrolo[1,2-a]quinazoline-3a-carboxylic acid
• InChI: InChI=1S/C15H14N2O4/c1-2-9-16-13(19)10-5-3-4-6-11(10)17-12(18)7-8-15(16,17)14(20)21/h2-6H,1,7-9H2,(H,20,21)
• InChI Key: SRTPTDVXYBPLOX-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=CC=CC=C2N3C1(CCC3=O)C(=O)O
• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol

Description

The compound “1,5-dioxo-4-(prop-2-en-1-yl)-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinazoline-3a-carboxylic acid” is a complex organic molecule that contains a pyrrolo[1,2-a]quinazoline core, which is a type of nitrogen-containing heterocyclic compound. It also contains a carboxylic acid group, which is a common functional group in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolo[1,2-a]quinazoline core and a carboxylic acid group. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the reactivity of the pyrrolo[1,2-a]quinazoline core and the carboxylic acid group. These groups could potentially undergo a variety of organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a carboxylic acid group could potentially make the compound acidic.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For example, many quinazoline derivatives have been studied for their potential therapeutic effects in cancer treatment.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, given the known biological activity of some quinazoline derivatives, this compound could be studied for potential therapeutic effects.